3-Isopropyl-2-methyl-1-oxidopyridin-1-ium

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 2-methyl-1-oxido-3-propan-2-ylpyridin-1-ium
• InChI: InChI=1S/C9H13NO/c1-7(2)9-5-4-6-10(11)8(9)3/h4-7H,1-3H3
• InChI Key: HFYXLYIBOCMSFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=[N+]1[O-])C(C)C

Description

3-Isopropyl-2-methyl-1-oxidopyridin-1-ium is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 50% solution of hydrogen peroxide (24.89 mL) was slowly added to a solution of 3-isopropyl-2-methyl-pyridine (24.5 g, 183 mmol) (Ishiguro et al. Yakugaku Zasshi 1958, 78, 220) in HOAc (280 mL). The mixture was warmed to 70° C. and stirred for 18 h, then cooled to room temperature and concentrated in vacuo to remove the majority of HOAc. The mixture was basified with a saturated solution of NaHCO3 to pH 12 and extracted with CH2Cl2 (3×150 mL). The combined organic layers were dried over Na2SO4 and concentrated in vacuo to afford 3-isopropyl-2-methyl-pyridine 1-oxide (26.05 g, 94%) as a yellow oil. 1H NMR (CDCl3) δ 1.24 (d, 6H, J=7.0 Hz), 2.56 (s, 3H), 3.13 (sep, 1H, J=7.0 Hz), 7.06-7.17 (m, 2H), 8.17 (d, 1H, J=6.6 Hz).

Synthesis routes and methods II

Procedure details